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Compound of Interest

Compound Name:
methyl (4-nitro-1H-pyrazol-1-

yl)acetate

Cat. No.: B1335692 Get Quote

This document provides a detailed guide to the determination of the molecular weight of the

compound methyl (4-nitro-1H-pyrazol-1-yl)acetate. It includes the molecular formula, a

summary of atomic weights used for the calculation, a step-by-step protocol for the calculation,

and a visual workflow diagram. This guide is intended for researchers, scientists, and

professionals in the field of drug development and chemical research.

Data Summary
The molecular weight is calculated based on the compound's molecular formula and the

standard atomic weights of its constituent elements. The molecular formula for methyl (4-nitro-
1H-pyrazol-1-yl)acetate is C₆H₇N₃O₄.

The table below summarizes the quantitative data used for the molecular weight calculation.
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Constituent
Element

Symbol Atom Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 7 1.008 7.056

Nitrogen N 3 14.007[1][2][3] 42.021

Oxygen O 4 15.999[4][5] 63.996

Total
Molecular

Weight:
185.14 g/mol [6]

Note: Standard atomic weights are sourced from the International Union of Pure and Applied

Chemistry (IUPAC) and may be presented as a range for certain elements due to natural

isotopic variation.[7][8] For this calculation, conventional single values are used.[9]

Experimental Protocol: Molecular Weight
Calculation
This section details the computational methodology used to determine the molecular weight of

methyl (4-nitro-1H-pyrazol-1-yl)acetate.

Objective: To accurately calculate the molecular weight from the compound's molecular

formula.

Procedure:

Molecular Formula Identification: The chemical formula for methyl (4-nitro-1H-pyrazol-1-
yl)acetate was identified as C₆H₇N₃O₄ from established chemical databases.

Elemental Composition Analysis: The formula was broken down into its constituent elements

and the number of atoms for each was determined:

Carbon (C): 6 atoms

Hydrogen (H): 7 atoms
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Nitrogen (N): 3 atoms

Oxygen (O): 4 atoms

Atomic Weight Compilation: The standard atomic weight for each element was referenced

from IUPAC's periodic table data.

Ar(C): 12.011 g/mol [10][11][12]

Ar(H): 1.008 g/mol [13][14][15]

Ar(N): 14.007 g/mol [16][17]

Ar(O): 15.999 g/mol [18][19]

Calculation of Total Mass: The mass contribution of each element to the total molecular

weight was calculated by multiplying the atom count by its standard atomic weight.

Mass of Carbon = 6 * 12.011 g/mol

Mass of Hydrogen = 7 * 1.008 g/mol

Mass of Nitrogen = 3 * 14.007 g/mol

Mass of Oxygen = 4 * 15.999 g/mol

Summation: The individual mass contributions were summed to yield the final molecular

weight of the compound.

Molecular Weight = (6 * 12.011) + (7 * 1.008) + (3 * 14.007) + (4 * 15.999) = 185.139

g/mol . This value is rounded to 185.14 g/mol for practical use.

Logical Workflow Visualization
The following diagram illustrates the logical process for calculating the molecular weight of a

chemical compound.
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Workflow for Molecular Weight Determination

Calculation Steps

Start

Identify Molecular Formula
(C₆H₇N₃O₄)

Count Atoms for Each Element
(C:6, H:7, N:3, O:4)

Reference Standard
Atomic Weights (IUPAC)

Mass C = 6 * 12.011 Mass H = 7 * 1.008 Mass N = 3 * 14.007 Mass O = 4 * 15.999

Sum All Mass Contributions

Final Molecular Weight
(185.14 g/mol)

Click to download full resolution via product page

Diagram illustrating the molecular weight calculation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Molecular Weight of Methyl (4-nitro-
1H-pyrazol-1-yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335692#methyl-4-nitro-1h-pyrazol-1-yl-acetate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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